Cas no 89499-33-2 (4-Aminothiophene-2-carboxylic acid hydrochloride)
89499-33-2 structure
Product Name:4-Aminothiophene-2-carboxylic acid hydrochloride
CAS No:89499-33-2
MF:C5H6ClNO2S
MW:179.624639034271
CID:706761
PubChem ID:6456064
Update Time:2025-09-22
4-Aminothiophene-2-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Aminothiophene-2-carboxylic acid hydrochloride
- 2-THIOPHENECARBOXYLIC ACID, 4-AMINO-, HYDROCHLORIDE
- 2-Thiophenecarboxylicacid, 4-amino-, hydrochloride (1:1)
- 4-amino-2-thiophenecarboxylic acid hydrochloride
- 2-Thiophenecarboxylic acid,4-amino-,hydrochloride
- AKOS015897301
- J-514342
- 4-aminothiophene-2-carboxylicAcidHydrochloride
- 4-aminothiophene-2-carboxylic acid;hydrochloride
- A843211
- 4-Aminothiophene-2-carboxylic acid--hydrogen chloride (1/1)
- FT-0646681
- 89499-33-2
- DTXSID60424182
- 2-Thiophenecarboxylicacid,4-amino-,hydrochloride(1:1)
- 4-aminothiophene-2-carboxylic acid,hydrochloride
- G62469
-
- Inchi： 1S/C5H5NO2S.ClH/c6-3-1-4(5(7)8)9-2-3;/h1-2H,6H2,(H,7,8);1H
- InChI Key： BBBINYOGUKHQRM-UHFFFAOYSA-N
- SMILES： Cl.S1C=C(C=C1C(=O)O)N
Computed Properties
- Exact Mass: 178.98100
- Monoisotopic Mass: 178.9807773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- PSA: 91.56000
- LogP: 2.41170
4-Aminothiophene-2-carboxylic acid hydrochloride Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Aminothiophene-2-carboxylic acid hydrochloride Pricemore >>
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| Alichem | A169005603-5g |
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649999-5g |
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4-Aminothiophene-2-carboxylic acid hydrochloride Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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